heritonin
heritonin
Heritonin is a sesquiterpenoid.
Brand Name:
Vulcanchem
CAS No.:
123914-48-7
VCID:
VC0047638
InChI:
InChI=1S/C16H18O3/c1-8-6-14-15(10(3)16(17)19-14)12-5-9(2)13(18-4)7-11(8)12/h5,7-8,14H,6H2,1-4H3/t8-,14+/m1/s1
SMILES:
CC1CC2C(=C(C(=O)O2)C)C3=C1C=C(C(=C3)C)OC
Molecular Formula:
C16H18O3
Molecular Weight:
258.31 g/mol
heritonin
CAS No.: 123914-48-7
Main Products
VCID: VC0047638
Molecular Formula: C16H18O3
Molecular Weight: 258.31 g/mol
| CAS No. | 123914-48-7 |
|---|---|
| Product Name | heritonin |
| Molecular Formula | C16H18O3 |
| Molecular Weight | 258.31 g/mol |
| IUPAC Name | (3aS,5R)-7-methoxy-1,5,8-trimethyl-4,5-dihydro-3aH-benzo[e][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C16H18O3/c1-8-6-14-15(10(3)16(17)19-14)12-5-9(2)13(18-4)7-11(8)12/h5,7-8,14H,6H2,1-4H3/t8-,14+/m1/s1 |
| Standard InChIKey | CEVWVTGBJBHAMO-CLAHSXSESA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2C(=C(C(=O)O2)C)C3=C1C=C(C(=C3)C)OC |
| SMILES | CC1CC2C(=C(C(=O)O2)C)C3=C1C=C(C(=C3)C)OC |
| Canonical SMILES | CC1CC2C(=C(C(=O)O2)C)C3=C1C=C(C(=C3)C)OC |
| Description | Heritonin is a sesquiterpenoid. |
| Synonyms | heritonin |
| PubChem Compound | 130118 |
| Last Modified | Nov 11 2021 |
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